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Compound of Interest

Compound Name: Ethyl 3-oxohexanoate

Cat. No.: B043111

CAS Number: 3249-68-1

This technical guide provides an in-depth overview of ethyl 3-oxohexanoate, a versatile 3-
keto ester with significant applications in chemical synthesis and the flavor and fragrance
industry. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical and physical properties, synthesis,
key reactions, and its connection to biological signaling pathways.

Chemical and Physical Properties

Ethyl 3-oxohexanoate is a colorless to light yellow liquid with a fruity aroma.[1] It is also
known by several synonyms, including ethyl butyrylacetate, ethyl 3-oxocaproate, and 3-
oxohexanoic acid ethyl ester.[1][2][3]

Table 1: Physical and Chemical Properties of Ethyl 3-
oxohexanoate
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Property Value Reference(s)
CAS Number 3249-68-1 [2][4][5]
Molecular Formula CsH1403 [1][2][4]
Molecular Weight 158.19 g/mol [2][4]
Appearance Colorless to light yellow liquid [1]

Density 0.989 g/mL at 25 °C [4]

Boiling Point 104 °C at 22 mmHg [4]

Melting Point -44 °C [1]

Refractive Index n20/D 1.427 [4]

Flash Point 90 °C (closed cup) [4]

Table 2: Spectroscopic Data Summary

Spectrum Type Key Features Reference(s)

The proton NMR spectrum

shows characteristic signals for
1H NMR

the ethyl ester and the

hexanoyl chain.

The mass spectrum provides
information on the

Mass Spectrum ) [7]
fragmentation pattern of the

molecule.

Synthesis of Ethyl 3-oxohexanoate

A common and effective method for the synthesis of ethyl 3-oxohexanoate involves the
acylation of Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) with butyryl chloride, followed
by ethanolysis.[8]
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Experimental Protocol: Synthesis from Meldrum's
Acid[8]

e Acylation of Meldrum's Acid:

o Dissolve 176 g of Meldrum's acid in 550 ml of dichloromethane and 188 ml of pyridine in a
suitable reaction vessel.

o Cool the mixture to 5°C using an ice-water bath.

o Add 133 ml of butyryl chloride dropwise to the cooled solution.

o After the addition is complete, stir the mixture for three hours at room temperature.
o Wash the resulting solution with a dilute solution of hydrochloric acid.

o Dry the organic layer over magnesium sulfate and evaporate the solvent under vacuum to
yield an oil.

o Ethanolysis:

[¢]

Dissolve the obtained oil in 700 ml of ethanol.

Reflux the mixture for six hours.

o

o

Evaporate the ethanol under vacuum.

[¢]

Distill the residue to obtain pure ethyl 3-oxohexanoate.
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Acylation of Meldrum's Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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